Cas no 58845-79-7 (3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-)

3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- structure
58845-79-7 structure
Product Name:3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
CAS No:58845-79-7
MF:C19H32O4
MW:324.454986572266
CID:340635
PubChem ID:71443326
Update Time:2025-04-19

3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
    • DTXSID70852154
    • 58845-79-7
    • allo-Protolichesterinic acid
    • (2S,3S)-4-methylidene-5-oxo-2-tridecyloxolane-3-carboxylic acid
    • CHEBI:144190
    • Inchi: 1S/C19H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h16-17H,2-14H2,1H3,(H,20,21)/t16-,17-/m0/s1
    • InChI Key: WZYZDHVPSZCEEP-IRXDYDNUSA-N
    • SMILES: O1C(C(=C)[C@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 324.23016
  • Monoisotopic Mass: 324.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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